BENG“@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 1,3-
Propanediol-d2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Propanediol-d2

Cat. No.: B3044168

Essential Safety and Handling Guide for 1,3-
Propanediol-d2

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 1,3-Propanediol-d2. All personnel should familiarize themselves with these
procedures before working with this compound.

Personal Protective Equipment (PPE)

To ensure safety when handling 1,3-Propanediol-d2, the following personal protective
equipment is mandatory.
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PPE Category

Item

Standard/Specification

Eye/Face Protection

Safety glasses with side-

shields

Conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US)

[1]2]

Skin Protection

Chemical resistant gloves
(e.g., Nitrile rubber, PVC)

Inspected prior to use,
conforming to EN 374[1][3][4]

Lab coat or chemical apron

To prevent skin contact[2][5]

Respiratory Protection

Not generally required with

adequate ventilation

Use a NIOSH/MSHA or EN
149 approved respirator if
ventilation is inadequate or if
mists/aerosols are
generated[1][2]

Operational Plan: Safe Handling Procedure

Adherence to this step-by-step guide is critical for minimizing exposure and ensuring a safe

laboratory environment.

e Preparation:

o Ensure a well-ventilated work area, such as a fume hood.[2][5]

o Confirm that an eyewash station and safety shower are readily accessible.[6]

o Inspect all PPE for integrity before use.[1]

» Handling the Compound:

o

[¢]

[¢]

o

Wash hands thoroughly after handling.[2][5]

Keep away from heat, sparks, and open flames.[2][5]

Avoid all personal contact, including inhalation of vapors or mists.[3]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][2][5]
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o Avoid contact with incompatible materials such as strong oxidizing agents, acid chlorides,
and acid anhydrides.[2][3]

¢ In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2][5]

o Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water
for at least 15 minutes. Seek medical attention if irritation develops.[1][2][5]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[1][2]

o Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[2][3][5]

Disposal Plan

Proper disposal of 1,3-Propanediol-d2 and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect surplus and non-recyclable solutions in a suitable, closed container labeled for
chemical waste.[1]

o Absorb spills with an inert material (e.g., sand, earth, vermiculite) and place in a chemical
waste container.[1][2][5]

» Disposal Method:
o Dispose of waste through a licensed disposal company.[1][7]

o Do not allow the product to enter drains.[1]
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o All waste disposal must be handled in accordance with local, state, and federal
regulations.[3]

Quantitative Data Summary

Property Value

CAS Number 504-63-2 (for 1,3-Propanediol)
Molecular Formula CsHeD20:2

Molecular Weight 78.11 g/mol

Boiling Point 214 °C (417.2 °F)[8]

Melting Point -27 °C (-16.6 °F)[7]

Flash Point 140 °C (284 °F)[8]
Autoignition Temperature 400 °C (752 °PF)[2][9]

Specific Gravity 1.05[3]

Vapor Pressure <0.1 mbar @ 20 °CJ[8]

Experimental Workflow
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Don Appropriate PPE

Safe Handling and Disposal Workflow for 1,3-Propanediol-d2
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Caption: Workflow for the safe handling and disposal of 1,3-Propanediol-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3044168?utm_src=pdf-custom-synthesis
https://theformulatorshop.com/wp-content/uploads/2023/01/MSDS-of-1-3-Propanediol.pdf
https://pim-resources.coleparmer.com/sds/29164.pdf
https://datasheets.scbt.com/sc-320321.pdf
https://www.carlroth.com/medias/SDB-0958-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDM0NDF8YXBwbGljYXRpb24vcGRmfGFEZ3pMMmd6Wmk4NU1UZzBNREV5TVRjek16UXlMMU5FUWw4d09UVTRYMGRDWDBWT0xuQmtaZ3wyMzhjMjNkYWRkMGJhNDFmYmQyNmI4MTMwOTk4ZjcwYjU3NTA1Y2UzNjg0ZWMyNDQzMmE0NmU4YTU0ZWIxYTll
https://m.chemicalbook.com/ProductMSDSDetailCB5853689_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5853689_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC408550250&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-3-propanediol.pdf
https://www.fishersci.com/store/msds?partNumber=AC131400025&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/P2139_AGHS.pdf
https://www.benchchem.com/product/b3044168#personal-protective-equipment-for-handling-1-3-propanediol-d2
https://www.benchchem.com/product/b3044168#personal-protective-equipment-for-handling-1-3-propanediol-d2
https://www.benchchem.com/product/b3044168#personal-protective-equipment-for-handling-1-3-propanediol-d2
https://www.benchchem.com/product/b3044168#personal-protective-equipment-for-handling-1-3-propanediol-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044168?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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